(R)-BoroLeu-(+)-Pinanediol trifluoroacetate
(R)-BoroLeu-(+)-Pinanediol trifluoroacetate
Brand Name:
Vulcanchem
CAS No.:
179324-87-9
VCID:
VC0023362
InChI:
InChI=1S/C15H28BNO2.C2HF3O2/c1-9(2)6-13(17)16-18-12-8-10-7-11(14(10,3)4)15(12,5)19-16;3-2(4,5)1(6)7/h9-13H,6-8,17H2,1-5H3;(H,6,7)/t10-,11-,12+,13-,15-;/m0./s1
SMILES:
B1(OC2CC3CC(C3(C)C)C2(O1)C)C(CC(C)C)N.C(=O)(C(F)(F)F)O
Molecular Formula:
C17H29BF3NO4
Molecular Weight:
379.227
(R)-BoroLeu-(+)-Pinanediol trifluoroacetate
CAS No.: 179324-87-9
Cat. No.: VC0023362
Molecular Formula: C17H29BF3NO4
Molecular Weight: 379.227
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 179324-87-9 |
|---|---|
| Molecular Formula | C17H29BF3NO4 |
| Molecular Weight | 379.227 |
| IUPAC Name | (1R)-3-methyl-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]butan-1-amine;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C15H28BNO2.C2HF3O2/c1-9(2)6-13(17)16-18-12-8-10-7-11(14(10,3)4)15(12,5)19-16;3-2(4,5)1(6)7/h9-13H,6-8,17H2,1-5H3;(H,6,7)/t10-,11-,12+,13-,15-;/m0./s1 |
| Standard InChI Key | SRFQKJZNJYTMNI-CDVUYJLHSA-N |
| SMILES | B1(OC2CC3CC(C3(C)C)C2(O1)C)C(CC(C)C)N.C(=O)(C(F)(F)F)O |
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